N-[3-(1-hexynyl)phenyl]-2-thiophenecarboxamide

• IUPAC Name: N-(3-hex-1-ynylphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C17H17NOS/c1-2-3-4-5-8-14-9-6-10-15(13-14)18-17(19)16-11-7-12-20-16/h6-7,9-13H,2-4H2,1H3,(H,18,19)
• InChI Key: IRMOPTALZIRKKZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC#CC1=CC(=CC=C1)NC(=O)C2=CC=CS2
• Molecular Formula: C17H17NOS
• Molecular Weight: 283.4 g/mol
• CAS No.: 861209-77-0

Description

N-[3-(1-hexynyl)phenyl]-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C17H17NOS and its molecular weight is 283.39. The purity is usually 95%.
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Scientific Research Applications

• Synthesis Techniques :

  • A study by Beney, Boumendjel, and Mariotte (1998) presented a method for synthesizing α,β-unsaturated N-methoxy-N-methylamide compounds, which are structurally related to N-[3-(1-hexynyl)phenyl]-2-thiophenecarboxamide. This synthesis method could potentially be applied to the compound (Beney, Boumendjel, & Mariotte, 1998).

• Antibacterial Properties :

  • Goněc et al. (2015) synthesized a series of N-alkoxyphenyl-3-hydroxynaphthalene-2-carboxanilides, which are structurally similar to this compound, and found them to have significant antibacterial and antimycobacterial activities (Goněc et al., 2015).
  • Habila et al. (2015) investigated thiophene-carboxamide analogues and found them to have potent antibacterial properties against Staphylococcus aureus and Escherichia coli (Habila et al., 2015).

• Structural Characterization and Analysis :

  • Özer et al. (2009) characterized N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, which are structurally analogous to this compound, via spectroscopy and crystallography. Such studies provide insights into the molecular structure and potential interactions of these compounds (Özer et al., 2009).

• Photovoltaic Applications :

  • Xiao et al. (2019) studied the application of N-phenylcarbamothioyl derivatives in organic solar cells, indicating the potential use of this compound in photovoltaic devices (Xiao et al., 2019).

• Antimycobacterial Activity :

  • A study by Goněc et al. (2016) on N-alkoxyphenylhydroxynaphthalenecarboxamides, which share a structural resemblance with this compound, demonstrated significant antimycobacterial activity (Goněc et al., 2016).

• Antibacterial Synthesis and Applications :

  • Ahmed (2007) discussed the synthesis of thiophene-2-carboxamide derivatives and their application as antibiotics and antibacterials, which could be relevant for the application of this compound in similar contexts (Ahmed, 2007).